Cas no 2411254-64-1 (N-1-(1H-indazol-5-yl)ethylprop-2-enamide)

• Product Name: N-1-(1H-indazol-5-yl)ethylprop-2-enamide
• CAS No: 2411254-64-1
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• CID: 5968800
• PubChem ID: 165795369
• Update Time: 2025-10-17

N-1-(1H-indazol-5-yl)ethylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1H-indazol-5-yl)ethylprop-2-enamide
• EN300-26578353
• 2411254-64-1
• N-[1-(1H-indazol-5-yl)ethyl]prop-2-enamide

• Inchi： 1S/C12H13N3O/c1-3-12(16)14-8(2)9-4-5-11-10(6-9)7-13-15-11/h3-8H,1H2,2H3,(H,13,15)(H,14,16)
• InChI Key： JYYJBWXORKDGCU-UHFFFAOYSA-N
• SMILES： O=C(C=C)NC(C)C1C=CC2=C(C=NN2)C=1

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.8Ų

Additional information on N-1-(1H-indazol-5-yl)ethylprop-2-enamide

N-1-(1H-indazol-5-yl)ethylprop-2-enamide: A Comprehensive Overview

N-1-(1H-indazol-5-yl)ethylprop-2-enamide, also known by its CAS number 2411254-64-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and development. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent advancements related to this compound.

The chemical structure of N-1-(1H-indazol-5-yl)ethylprop-2-enamide comprises an indazole ring system, which is a bicyclic heterocycle consisting of a benzene ring fused with a pyrazole ring. The indazole moiety is attached to an ethyl group, which is further connected to a propenamide functional group. This combination of structural elements contributes to the compound's unique physicochemical properties and biological activity.

Recent studies have highlighted the potential of N-1-(1H-indazol-5-yl)ethylprop-2-enamide as a lead compound in the development of novel therapeutic agents. Researchers have explored its activity against various targets, including kinases, proteases, and other enzymes implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound's ability to modulate these targets has been attributed to its ability to interact with specific binding sites through hydrogen bonding and hydrophobic interactions.

In terms of synthesis, several methods have been reported for the preparation of N-1-(1H-indazol-5-yl)ethylprop-2-enamide. These methods typically involve the coupling of an indazole derivative with an appropriate amide precursor under catalytic conditions. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses, reducing the cost and environmental impact of production processes.

The biological evaluation of N-1-(1H-indazol-5-yl)ethylprop-2-enamide has revealed promising results in preclinical models. For instance, studies have demonstrated its potent inhibitory effects on key enzymes involved in cancer cell proliferation and metastasis. Additionally, the compound has shown selectivity towards certain isoforms of these enzymes, reducing the likelihood of off-target effects and improving its therapeutic index.

One area of active research is the optimization of N-1-(1H-indazol-5-yli)ethylpropenamide's pharmacokinetic properties. Scientists are exploring strategies to enhance its bioavailability, stability, and half-life through structural modifications. These modifications include the introduction of lipophilic groups or the development of prodrugs that can improve absorption and distribution within the body.

In conclusion, N-CAS 241125464 (N-CAS 241125464) represents a valuable addition to the arsenal of compounds being investigated for therapeutic applications. Its unique chemical structure, coupled with its promising biological activity, positions it as a candidate for further development in drug discovery programs. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is likely to play an increasingly important role in advancing medical science.